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Introduction

Indisperse is a high-copper, admixed dental amalgam alloy. High-copper amalgams are known
for their improved mechanical properties and resistance to corrosion compared to traditional
low-copper amalgams.[1][2] The addition of indium to the alloy is intended to further enhance
its clinical performance.[3] This document provides detailed application notes, experimental
protocols for physical property assessment, and a summary of relevant data for the use of
Indisperse dental amalgam, with a particular focus on its application in pediatric dentistry.

Dental amalgam has been a widely used restorative material for over a century due to its
durability, ease of use, and cost-effectiveness.[1][4] In pediatric dentistry, amalgam is often
considered for Class | and Il restorations in primary and permanent molars, especially in
situations where moisture control is challenging.[4][5][6] However, concerns regarding the
mercury content of amalgam have led to extensive research into its biocompatibility and the
development of alternative materials.[7][8][9][10] High-copper amalgams, like Indisperse, were
developed to minimize the formation of the corrosion-prone gamma-2 (y2) phase (Sn8Hg),
thereby improving the longevity and safety of the restoration.[1][4]

Composition and Properties

Indisperse is a dispersed-phase alloy, meaning it is a mixture of lathe-cut particles and
spherical particles.[11] The specific composition includes silver, tin, copper, and indium. The
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admixed nature, with an increased proportion of eutectic spheres to lathe-cut particles, along
with the inclusion of 5-10% indium, contributes to its enhanced clinical performance.[3]

Key Components and Their Functions:

 Silver (Ag): Provides strength and corrosion resistance.[1]
e Tin (Sn): Facilitates the setting reaction with mercury.[1]

o Copper (Cu): High copper content (typically >12%) eliminates the weak and corrosion-prone
y2 phase, leading to improved marginal integrity and strength.[1][4]

e Indium (In): The addition of indium has been shown to reduce marginal fracture of the
restorations.[3]

Application in Pediatric Dentistry

Dental amalgam, including high-copper varieties like Indisperse, remains a viable restorative
option in pediatric dentistry for specific clinical situations.[5][6] Its use is particularly
advantageous in restoring posterior teeth where longevity and durability are primary concerns.

[4]

Indications:

e Class | and Il restorations in primary molars.[5]

e Class | and Il restorations in young permanent molars.[6]

» Cases where adequate moisture control for adhesive restorations is difficult to achieve.[4]
Contraindications:

o Patients with a known allergy to mercury or other components of the amalgam.

» Esthetic-critical areas.

e Very small, conservative restorations where a preventive resin restoration might be more
appropriate.[6]
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Quantitative Data Summary

The following tables summarize the physical properties and clinical performance of Indisperse

and other relevant dental amalgams based on available research.

Table 1. Comparison of Physical Properties of High-Copper Amalgams

Property

Indisperse (with
Indium)

Dispersalloy
(without Indium)

ADA Specification
No. 1 Requirement

Compressive Strength

Data not specifically

available for ~170 MPa >80 MPa
(2 hr) ]
Indisperse
) Data not specifically
Compressive Strength )
available for ~450 MPa = 300 MPa
(24 hr) _
Indisperse
Data not specifically
Static Creep available for <0.5% <3.0%
Indisperse

Dimensional Change
(24 hr)

Data not specifically
available for

Indisperse

-10 to +5 pm/cm

-20 to +20 pm/cm

Note: Specific quantitative data for the physical properties of "Indisperse” amalgam are not

readily available in the public domain. The data for Dispersalloy, a similar high-copper admixed

amalgam, is provided for reference. All high-copper amalgams are expected to meet or exceed

the ADA Specification No. 1 requirements.

Table 2: Clinical Performance of Indisperse vs. Dispersalloy (5-Year Study)[3]
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. Indisperse (with Dispersalloy Statistical
Clinical Parameter . . ] L
Indium) (without Indium) Significance
) ] ] Not clinically
Marginal Fracture Slightly less fracture Slightly more fracture o
significant
Texture No difference No difference Not significant
Luster No difference No difference Not significant

Experimental Protocols

Detailed methodologies for key experiments to evaluate the physical and mechanical
properties of dental amalgam are provided below, based on established standards such as ISO
1559 and ADA Specification No. 1.

Compressive Strength Testing

Objective: To determine the ability of the set amalgam to resist fracture under a compressive

load.
Methodology (based on ISO 1559):
e Specimen Preparation:

Triturate the Indisperse amalgam capsule according to the manufacturer's instructions.

[e]

o

Immediately condense the triturated amalgam into a cylindrical stainless steel mold
(typically 4 mm in diameter and 8 mm in height).

o

Apply a consistent condensation pressure to ensure a dense and uniform specimen.

o

Remove the specimen from the mold after initial setting.

Prepare a minimum of five specimens for each test interval (1 hour and 24 hours).

[¢]

e Specimen Storage:

o Store the specimens at 37°C in a humidor or distilled water until the time of testing.
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e Testing Procedure:

o At the designated time (1 hour £ 5 minutes or 24 hours + 30 minutes), place the specimen
in a universal testing machine.

o Apply a compressive load along the long axis of the cylinder at a constant crosshead
speed of 0.5 mm/min until fracture occurs.

o Record the maximum load applied before fracture.
o Calculation:

o Calculate the compressive strength (o) using the formula: o = 4P / (1td?), where P is the
maximum load and d is the diameter of the specimen.

o Report the mean and standard deviation of the compressive strength for the set of
specimens.

Creep Testing

Objective: To measure the time-dependent plastic deformation of the set amalgam under a
constant load.

Methodology (based on ADA Specification No. 1):
e Specimen Preparation:
o Prepare cylindrical specimens as described for compressive strength testing.
e Specimen Storage:
o Store the specimens at 37°C for 7 days to ensure complete setting.
o Testing Procedure:
o Measure the initial length of the specimen (Lo).

o Place the specimen in a creep testing apparatus maintained at 37°C.
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o Apply a constant compressive stress of 36 MPa.

o Measure the length of the specimen after 1 hour (L1) and 4 hours (L4) of load application.

o Calculation:
o Calculate the percentage creep using the formula: Creep (%) = [(L4 - L1) / Lo] x 100.

o Report the mean and standard deviation of the creep for a minimum of three specimens.

Dimensional Change Testing

Objective: To measure the expansion or contraction of the amalgam during setting.
Methodology:
e Specimen Preparation:

o Prepare a cylindrical specimen of amalgam in a specialized mold that is part of a
dilatometer or a similar measuring device.

e Measurement:
o Begin measuring the length of the specimen 5 minutes after the start of trituration.

o Continuously monitor and record the change in length of the specimen over a 24-hour
period at a constant temperature of 37°C.

o Calculation:

o The dimensional change is typically expressed as a percentage of the initial length or in
micrometers per centimeter (um/cm).

o Report the final dimensional change at 24 hours.

Mercury Release Analysis

Objective: To quantify the amount of mercury vapor released from the set amalgam.
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Methodology:

Specimen Preparation:

o Prepare standardized amalgam discs or restorations in extracted teeth.

Incubation:

o Store the specimens in a sealed container with a known volume of air or in artificial saliva
at 37°C.

Vapor Collection and Analysis:

o At specified time intervals, collect a sample of the air from the sealed container.

o Analyze the mercury concentration in the air sample using a cold vapor atomic absorption
spectrometer.

Calculation:

o Calculate the rate of mercury release per unit surface area of the amalgam (e.g., in
ng/cmz/day).

Visualizations
Setting Reaction of Indisperse Dental Amalgam

The setting reaction of a high-copper admixed amalgam like Indisperse is a complex process
involving the dissolution of mercury into the alloy particles and the subsequent precipitation of
new metallic phases. The key to the improved properties of high-copper amalgams is the
elimination of the y2 phase.
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Silver-Mercury Matrix

Hg dissolves Ag (Ag2Hg3 [y1])

Indisperse Alloy Particles
(Ag3Sn [y] + Ag-Cu eutectic + In)

Trituration Cu reacts with Sn
(Amalgamation)

Copper-Tin Phase
(Cu6sn5 [n7)

Set Amalgam
(y1 matrix with n* and unreacted particles)

Mercury (Hg)

Unreacted Alloy Core
(Ag3sn +Ag-Cu + In)

Click to download full resolution via product page

Caption: Setting reaction of Indisperse high-copper admixed amalgam.

Experimental Workflow for Amalgam Property Testing

The following diagram illustrates the general workflow for conducting physical and mechanical
tests on dental amalgam.
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:

Store at 37°C
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Click to download full resolution via product page

Caption: General workflow for physical property testing of dental amalgam.

Conclusion
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Indisperse dental amalgam, as a high-copper, indium-containing admixed alloy, represents an
advancement in amalgam technology aimed at improving clinical longevity and safety. Its
application in pediatric dentistry is supported by its favorable physical properties and clinical
performance, particularly in stress-bearing posterior restorations. The provided protocols offer a
standardized framework for researchers and scientists to evaluate the properties of Indisperse
and other dental amalgams. Further research focusing on the long-term clinical performance
and biocompatibility of indium-containing amalgams in the pediatric population is warranted to
continue advancing restorative dental care for children.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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